Cas no 857571-00-7 (N-(3,4-Dimethyl-5-nitrophenyl)acetamide)

• Product Name: N-(3,4-Dimethyl-5-nitrophenyl)acetamide
• CAS No: 857571-00-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD09027011
• CID: 717755
• PubChem ID: 24729272
• Update Time: 2024-10-26

N-(3,4-Dimethyl-5-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3,4-dimethyl-5-nitrophenyl)-
• N-(3,4-dimethyl-5-nitrophenyl)acetamide
• 5-Acetylamino-3-nitro 1,2-xylin
• 6-Nitro-4-acetamino-o-xylol
• acetic acid-(3,4-dimethyl-5-nitro-anilide)
• Essigsaeure-(3,4-dimethyl-5-nitro-anilid)
• 4,5-Dimethyl-3-nitro-acetanilide
• DTXSID90646678
• SCHEMBL5310380
• CS-0196116
• MFCD09027011
• 857571-00-7
• E90179
• N-(3,4-Dimethyl-5-nitrophenyl)acetamide

• MDL： MFCD09027011
• Inchi： 1S/C10H12N2O3/c1-6-4-9(11-8(3)13)5-10(7(6)2)12(14)15/h4-5H,1-3H3,(H,11,13)
• InChI Key： GTLVZAMPWVMSGU-UHFFFAOYSA-N
• SMILES： C(NC1=CC([N+]([O-])=O)=C(C)C(C)=C1)(=O)C

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 380.1±30.0 °C at 760 mmHg
• Flash Point: 183.7±24.6 °C
• PSA: 74.92000
• LogP: 2.76620
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 14.21±0.70(Predicted)

N-(3,4-Dimethyl-5-nitrophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)